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2-HYDROXYEICOSANOIC ACID 2-HYDROXYEICOSANOIC ACID elongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. participates in a number of enzymatic reactions. In particular, can be biosynthesized from arachidic acid. can also be converted into 2-hydroxyicosanoyl-CoA.
2-hydroxyarachidic acid is a long-chain fatty acid that is arachidic (icosanoic) acid substituted at position 2 by a hydroxy group. It is a 2-hydroxy fatty acid and a long-chain fatty acid. It derives from an icosanoic acid. It is a conjugate acid of a 2-hydroxyarachidate.
Brand Name: Vulcanchem
CAS No.: 16742-48-6
VCID: VC0098053
InChI: InChI=1S/C20H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(21)20(22)23/h19,21H,2-18H2,1H3,(H,22,23)
SMILES: CCCCCCCCCCCCCCCCCCC(C(=O)O)O
Molecular Formula: C20H40O3
Molecular Weight: 328.5 g/mol

2-HYDROXYEICOSANOIC ACID

CAS No.: 16742-48-6

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VCID: VC0098053

Molecular Formula: C20H40O3

Molecular Weight: 328.5 g/mol

2-HYDROXYEICOSANOIC ACID - 16742-48-6

CAS No. 16742-48-6
Product Name 2-HYDROXYEICOSANOIC ACID
Molecular Formula C20H40O3
Molecular Weight 328.5 g/mol
IUPAC Name 2-hydroxyicosanoic acid
Standard InChI InChI=1S/C20H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(21)20(22)23/h19,21H,2-18H2,1H3,(H,22,23)
Standard InChIKey CPLYLXYEVLGWFJ-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCC(C(=O)O)O
Canonical SMILES CCCCCCCCCCCCCCCCCCC(C(=O)O)O
Appearance Unit:25 mgSolvent:nonePurity:98+%Physical solid
Description elongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. participates in a number of enzymatic reactions. In particular, can be biosynthesized from arachidic acid. can also be converted into 2-hydroxyicosanoyl-CoA.
2-hydroxyarachidic acid is a long-chain fatty acid that is arachidic (icosanoic) acid substituted at position 2 by a hydroxy group. It is a 2-hydroxy fatty acid and a long-chain fatty acid. It derives from an icosanoic acid. It is a conjugate acid of a 2-hydroxyarachidate.
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PubChem Compound 5225199
Last Modified Nov 11 2021
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